N-(2-fluorophenyl)-2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide
• InChI: InChI=1S/C19H13F2N5OS/c20-12-5-7-13(8-6-12)26-18-14(9-24-26)19(23-11-22-18)28-10-17(27)25-16-4-2-1-3-15(16)21/h1-9,11H,10H2,(H,25,27)
• InChI Key: RQCBGWSFJLFTNO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSC2=NC=NC3=C2C=NN3C4=CC=C(C=C4)F)F
• Molecular Formula: C19H13F2N5OS
• Molecular Weight: 397.4 g/mol

Description

N-(2-fluorophenyl)-2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C19H13F2N5OS and its molecular weight is 397.4. The purity is usually 95%.
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Scientific Research Applications

Psoriasis Treatment

• Research on Psoriasis : One study focused on the synthesis of pyrazolo[3,4-d]pyrimidine derivatives as potential treatments for psoriasis, a chronic autoimmune disease. A specific compound, closely related to your query, demonstrated significant antipsoriatic effects in a mouse model. This highlights its potential as a novel therapeutic agent for psoriasis treatment (Li et al., 2016).

Neuroinflammation Imaging

• Neuroinflammation PET Imaging : Another research explored pyrazolo[1,5-a]pyrimidines as ligands for the translocator protein 18 kDa (TSPO), a biomarker for neuroinflammatory processes. These compounds, including derivatives of the specified chemical, showed potential as in vivo PET radiotracers for neuroinflammation, suggesting their usefulness in diagnosing and studying neurodegenerative diseases (Damont et al., 2015).

Antitumor Activity

• Antitumor Applications : A study synthesized various pyrazolo[3,4-d]pyrimidine analogues with a focus on antitumor activity. One of these analogues demonstrated in vitro cell growth inhibitory activity, indicating a potential application in cancer treatment (Taylor & Patel, 1992).

Anti-Inflammatory and Antimicrobial Activity

• Anti-Inflammatory and Antimicrobial Research : Various studies have been conducted on pyrazolo[3,4-d]pyrimidine derivatives for their antimicrobial and anti-inflammatory properties. Some compounds showed moderate to outstanding antimicrobial activity against various bacteria and fungi, and certain compounds exhibited significant anti-inflammatory activity (El-sayed et al., 2017), (Sunder & Maleraju, 2013).

Cancer Imaging

• Cancer Imaging Ligands : Research on the development of novel TSPO ligands for cancer imaging identified pyrazolopyrimidine derivatives, related to your query, as effective agents. These compounds showed promise for molecular imaging of TSPO-expressing cancers, potentially aiding in cancer diagnosis and monitoring (Tang et al., 2013).